5-Iodo-1H-inden-2(3H)-one
Overview
Description
5-Iodo-1H-inden-2(3H)-one is an organic compound with the chemical formula C9H5IO. It is a yellowish solid that is used in scientific research for its unique properties. In
Mechanism of Action
The mechanism of action of 5-Iodo-1H-inden-2(3H)-one is not fully understood. However, it is known to bind to specific receptors in the body, including the sigma-1 receptor and the dopamine transporter. This binding can lead to various biochemical and physiological effects, including changes in neurotransmitter release and cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-Iodo-1H-inden-2(3H)-one are varied and depend on the specific receptor it binds to. For example, binding to the sigma-1 receptor has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders. Binding to the dopamine transporter can lead to changes in dopamine release and may have potential therapeutic applications in the treatment of addiction.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Iodo-1H-inden-2(3H)-one in lab experiments is its ability to selectively bind to specific receptors, allowing for more targeted research. Additionally, it has been shown to have potential therapeutic applications, making it a valuable research tool in drug development. However, limitations include the variability in synthesis yield and the potential for off-target effects.
Future Directions
For research on 5-Iodo-1H-inden-2(3H)-one include further exploration of its therapeutic potential in the treatment of various diseases. Additionally, research could focus on the development of more efficient synthesis methods and the identification of potential off-target effects. Further studies could also explore the potential use of 5-Iodo-1H-inden-2(3H)-one in combination with other compounds for enhanced therapeutic effects.
Conclusion:
In conclusion, 5-Iodo-1H-inden-2(3H)-one is a valuable research tool with potential therapeutic applications. Its ability to selectively bind to specific receptors allows for more targeted research, and its unique properties make it a valuable tool in drug development. Future research will continue to explore its potential in the treatment of various diseases and the development of more efficient synthesis methods.
Scientific Research Applications
5-Iodo-1H-inden-2(3H)-one is used in scientific research for its unique properties, including its ability to bind to specific receptors in the body. It is often used as a research tool to study the effects of receptor activation and inhibition. Additionally, 5-Iodo-1H-inden-2(3H)-one has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer and neurological disorders.
properties
IUPAC Name |
5-iodo-1,3-dihydroinden-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7IO/c10-8-2-1-6-4-9(11)5-7(6)3-8/h1-3H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AITSMACANUSMNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)CC2=C1C=CC(=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40698420 |
Source
|
| Record name | 5-Iodo-1,3-dihydro-2H-inden-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40698420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Iodo-1H-inden-2(3H)-one | |
CAS RN |
1187983-92-1 |
Source
|
| Record name | 5-Iodo-1,3-dihydro-2H-inden-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40698420 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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